Cas no 1351643-69-0 (8-(5-chlorothiophene-2-carbonyl)-1-oxa-4-thia-8-azaspiro4.5decane)

• Product Name: 8-(5-chlorothiophene-2-carbonyl)-1-oxa-4-thia-8-azaspiro4.5decane
• CAS No: 1351643-69-0
• MF: C₁₂H₁₄ClNO₂S₂
• MW: 303.828059673309
• CID: 5962458
• PubChem ID: 56764632
• Update Time: 2025-07-10

8-(5-chlorothiophene-2-carbonyl)-1-oxa-4-thia-8-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 8-(5-chlorothiophene-2-carbonyl)-1-oxa-4-thia-8-azaspiro4.5decane
• (5-chlorothiophen-2-yl)-(1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl)methanone
• (5-chlorothiophen-2-yl)(1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl)methanone
• AKOS024532620
• F6122-0067
• 1351643-69-0
• 8-(5-chlorothiophene-2-carbonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane

• Inchi： 1S/C12H14ClNO2S2/c13-10-2-1-9(18-10)11(15)14-5-3-12(4-6-14)16-7-8-17-12/h1-2H,3-8H2
• InChI Key： AFEOZIMQMVFISN-UHFFFAOYSA-N
• SMILES： C(C1SC(Cl)=CC=1)(N1CCC2(OCCS2)CC1)=O

Computed Properties

• Exact Mass: 303.0154487g/mol
• Monoisotopic Mass: 303.0154487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 83.1Ų

Additional information on 8-(5-chlorothiophene-2-carbonyl)-1-oxa-4-thia-8-azaspiro4.5decane

Introduction to 8-(5-Chlorothiophene-2-carbonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane (CAS No. 1351643-69-0)

8-(5-Chlorothiophene-2-carbonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane, with the CAS number 1351643-69-0, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are characterized by a central spiro junction where two rings share a single atom. The presence of a thiophene moiety and a chloro substituent further enhances its chemical diversity and biological activity.

The chemical structure of 8-(5-Chlorothiophene-2-carbonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane is composed of a spirocyclic framework with an oxathio ring system and a thiophene ring attached via a carbonyl group. The spirocyclic structure provides rigidity and conformational stability, which are crucial for binding to specific biological targets. The thiophene ring, known for its electron-rich nature, can participate in various types of interactions, including π-stacking and hydrogen bonding, making it an attractive scaffold for drug design.

Recent studies have highlighted the potential of 8-(5-Chlorothiophene-2-carbonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving oxidative stress and inflammation. Research has shown that this compound exhibits potent antioxidant and anti-inflammatory properties, which can help mitigate the damage caused by reactive oxygen species (ROS) and pro-inflammatory cytokines.

In addition to its neuroprotective effects, 8-(5-Chlorothiophene-2-carbonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that it can inhibit the proliferation of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are often dysregulated in cancer cells.

The pharmacokinetic properties of 8-(5-Chlorothiophene-2-carbonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane have been extensively studied to optimize its therapeutic potential. It has been found to exhibit good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for both oral and parenteral administration. Moreover, its metabolic stability and low toxicity profile further enhance its suitability as a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 8-(5-Chlorothiophene-2-carbonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical development and potential commercialization.

In conclusion, 8-(5-Chlorothiophene-2-carbonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane (CAS No. 1351643-69-0) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, combined with its diverse biological activities, make it an attractive candidate for further research and development in the pharmaceutical industry.